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Compound of Interest

Compound Name: Cilliobrevin D
Cat. No.: B12431035
Get Quote
\ J

Operational Identity & Chemical Profile

Cilliobrevin D is a potent, reversible, and specific small-molecule inhibitor of the AAA+ ATPase
cytoplasmic dynein. Unlike general cytotoxic agents, it targets microtubule motor proteins,
specifically disrupting spindle pole focusing and kinetochore-microtubule attachments.

While current Safety Data Sheets (SDS) from major suppliers (e.g., Merck/Sigma-Aldrich) may
classify Cilliobrevin D as "Not a hazardous substance” under GHS standards due to a lack of
acute toxicity data, prudent scientific practice mandates treating it as a bioactive hazardous
chemical. Its mechanism of action—arresting cell division—poses potential teratogenic and
aquatic toxicity risks if released into the environment.

Physicochemical Data for Waste Stream Segregation
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Property Specification Operational Implication
Unique identifier for waste
CAS Number 1370554-01-0 _
manifests.
Contains Halogens (Chlorine).
Formula C17HsCI3N302 Segregate accordingly if
concentration is high.
Molecular Weight 392.62 g/mol Heavy molecule; non-volatile.
B Waste will primarily be organic
Solubility DMSO (2.5 mg/mL)
solvent-based.
Does not degrade
Stability Stable at -20°C (Solid/DMSO) spontaneously; requires
incineration.
o Storage Class 11 (Combustible  Flammable waste stream
Combustibility

Solids)

compatible.

Hazard Identification & Risk Assessment

Although Cilliobrevin D is not listed on EPA P-lists or U-lists, its disposal is governed by the

"Cradle-to-Grave" liability of the Resource Conservation and Recovery Act (RCRA).

» Bioactivity Hazard: Direct inhibition of dynein-dependent transport. Potential developmental

toxin.

e Environmental Hazard: Do not allow to enter drains, water courses, or soil.

e Chemical Hazard: When dissolved in DMSO, the solution carries the penetrating properties

of DMSO, potentially carrying the inhibitor through the skin.

Disposal Workflows
A. Liquid Waste: Stock Solutions (High Concentration)

Context: Expired or unused DMSO stock solutions (>1 mM).
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e Segregation: Do not mix with aqueous waste or oxidizers.

» Container: Collect in a High-Density Polyethylene (HDPE) or glass container labeled
"Hazardous Waste: Halogenated Organic Solvents".

o Note: While the solvent (DMSO) is non-halogenated, Cilliobrevin D contains three
chlorine atoms. For high-concentration stocks, classifying as halogenated is the safest
default to prevent downstream incinerator corrosion issues, though local EHS may permit
non-halogenated streams for trace amounts.

e Labeling:
o Constituents: "Dimethyl Sulfoxide (99%), Cilliobrevin D (<1%)".
o Hazard Checkbox: Toxic, Irritant.

» Disposal Method: High-temperature incineration at a licensed facility.

B. Liquid Waste: Experimental Media (Low
Concentration)

Context: Cell culture media containing uM concentrations of Cilliobrevin D.

o Deactivation (Optional but Recommended): While no specific chemical deactivation protocol
exists, autoclaving is ineffective for chemical destruction.

¢ Collection: Collect in "Aqueous Chemical Waste" carboys.
o Do NOT pour down the sink.
o Do NOT bleach (bleach may react with the nitrogen/chlorine groups to form chloramines).

« Filtration: If the media contains biological agents (virus/bacteria), chemically disinfect the
biologicals first (using a method compatible with the chemical waste stream, e.g., phenolic
disinfectants) or filter-sterilize before placing in chemical waste.

» Disposal Method: Incineration or Fuel Blending.
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C. Solid Waste

Context: Contaminated pipette tips, tubes, gloves, and weighing boats.
e Trace Contamination: ltems with <3% residual volume (RCRA "Empty" standard).
o Place in Yellow Chemical Waste Bags (or equivalent solid hazardous waste bin).

o Do not place in regular trash or red biohazard bags (unless also biologically
contaminated).

o Gross Contamination: Spilled powder or full aliquots.
o Place in a sealed wide-mouth jar labeled as solid chemical waste.

Visualized Protocols
Diagram 1: Waste Segregation Decision Matrix

This logic flow ensures Cilliobrevin D is routed to the correct destruction stream, preventing
environmental release.
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Caption: Decision matrix for segregating Cilliobrevin D waste streams based on physical state
and concentration.

Diagram 2: Spill Response Protocol

Immediate actions to take in the event of a powder or liquid spill.

Cover with Wet
Paper Towel
(Prevent Dust)

Clean Area with
Soap & Water x3

Collect Debris into
Sealable Bag

Dispose as
Hazardous Waste

Spill Detected Nitrile Gloves (Double),

Lab Coat, Goggles

Click to download full resolution via product page

Caption: Step-by-step spill response workflow emphasizing dust suppression for solids and
containment for liquids.

Regulatory & Compliance References
o Chemical Identity & Properties:

o Merck/Sigma-Aldrich. Product Specification: Ciliobrevin D (Cat# 250401).[1] Retrieved
from .

o Firestone, A. J., et al. (2012).[2] "Small-molecule inhibitors of the AAA+ ATPase motor
cytoplasmic dynein." Nature, 484(7392), 125-129.

o Waste Management Standards:

o U.S. Environmental Protection Agency (EPA).[3][4] Resource Conservation and Recovery
Act (RCRA) Regulations: 40 CFR Part 261.[5]

o National Research Council (US) Committee on Prudent Practices in the Laboratory.
(2011). Prudent Practices in the Laboratory: Handling and Management of Chemical
Hazards.
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¢ Hazard Classification:

o Occupational Safety and Health Administration (OSHA).[6] Hazard Communication
Standard (HCS) 29 CFR 1910.1200.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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